(2E)-N-[(2-isopropyl-1,3-thiazol-4-yl)methyl]-N-methyl-3-(1-methyl-1H-pyrazol-4-yl)acrylamide

• IUPAC Name: (E)-N-methyl-3-(1-methylpyrazol-4-yl)-N-[(2-propan-2-yl-1,3-thiazol-4-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C15H20N4OS/c1-11(2)15-17-13(10-21-15)9-18(3)14(20)6-5-12-7-16-19(4)8-12/h5-8,10-11H,9H2,1-4H3/b6-5+
• InChI Key: VRWGMWHWKDCNFR-AATRIKPKSA-N
• Canonical SMILES: CC(C)C1=NC(=CS1)CN(C)C(=O)C=CC2=CN(N=C2)C
• Isomeric SMILES: CC(C)C1=NC(=CS1)CN(C)C(=O)/C=C/C2=CN(N=C2)C
• Molecular Formula: C15H20N4OS
• Molecular Weight: 304.4 g/mol

Description

“(2E)-N-[(2-isopropyl-1,3-thiazol-4-yl)methyl]-N-methyl-3-(1-methyl-1H-pyrazol-4-yl)acrylamide” is a complex organic compound. It contains several functional groups, including an acrylamide group, a thiazole ring, and a pyrazole ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each targeting a different functional group. The exact synthesis pathway would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple rings and functional groups. The thiazole and pyrazole rings are aromatic and contribute to the compound’s stability.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For instance, the acrylamide group could undergo hydrolysis, and the thiazole and pyrazole rings might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, it’s likely to be relatively polar due to the presence of the acrylamide group.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed as a drug, it might interact with biological targets such as enzymes or receptors. The thiazole and pyrazole rings are common motifs in medicinal chemistry.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. Proper handling and disposal procedures should be followed.

Future Directions

Future research could explore the potential applications of this compound, such as its use in drug discovery or material science. Further studies could also investigate its synthesis, properties, and safety.